Cas no 752967-51-4 (3-fluoro-5-(1-piperazinyl)-Benzonitrile)

3-fluoro-5-(1-piperazinyl)-Benzonitrile structure
752967-51-4 structure
Product Name:3-fluoro-5-(1-piperazinyl)-Benzonitrile
CAS No:752967-51-4
MF:C11H12FN3
MW:205.231485366821
CID:1117123
PubChem ID:11356188
Update Time:2025-04-20

3-fluoro-5-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-5-(1-piperazinyl)-Benzonitrile
    • F95536
    • 3-fluoro-5-(piperazin-1-yl)benzonitrile
    • 752967-51-4
    • GS1590
    • SCHEMBL18825904
    • AKOS015768407
    • DB-395051
    • 3-Fluoro-5-(1-piperazinyl)benzonitrile
    • Inchi: 1S/C11H12FN3/c12-10-5-9(8-13)6-11(7-10)15-3-1-14-2-4-15/h5-7,14H,1-4H2
    • InChI Key: ZWIIXAJWAAWFHJ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C#N)C=C(C=1)N1CCNCC1

Computed Properties

  • Exact Mass: 205.10152556g/mol
  • Monoisotopic Mass: 205.10152556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 39.1Ų

3-fluoro-5-(1-piperazinyl)-Benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1650832-100mg
3-Fluoro-5-(piperazin-1-yl)benzonitrile
752967-51-4 98%
100mg
¥2163.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1650832-1g
3-Fluoro-5-(piperazin-1-yl)benzonitrile
752967-51-4 98%
1g
¥8972.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1650832-5g
3-Fluoro-5-(piperazin-1-yl)benzonitrile
752967-51-4 98%
5g
¥24847.00 2024-07-28

3-fluoro-5-(1-piperazinyl)-Benzonitrile Related Literature

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd